N-(2-oxo-3-azepanyl)-2-furamide

• IUPAC Name: N-(2-oxoazepan-3-yl)furan-2-carboxamide
• InChI: InChI=1S/C11H14N2O3/c14-10-8(4-1-2-6-12-10)13-11(15)9-5-3-7-16-9/h3,5,7-8H,1-2,4,6H2,(H,12,14)(H,13,15)
• InChI Key: KMCPPIBDTMYPRI-UHFFFAOYSA-N
• Canonical SMILES: C1CCNC(=O)C(C1)NC(=O)C2=CC=CO2
• Molecular Formula: C11H14N2O3
• Molecular Weight: 222.24 g/mol
• Solubility: >33.3 [ug/mL] (The mean of the results at pH 7.4)

Description

N-(2-oxo-3-azepanyl)-2-furamide is a chemical compound characterized by the presence of an azepane ring and a furan ring

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N-(2-oxo-3-azepanyl)-2-furamide typically involves the reaction of 2-furoyl chloride with 2-oxo-3-azepanamine under controlled conditions. The reaction is carried out in the presence of a base such as triethylamine to neutralize the hydrochloric acid formed during the reaction. The reaction mixture is then purified using techniques such as recrystallization or column chromatography to obtain the desired product.

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale. The use of automated reactors and continuous flow systems can enhance the efficiency and yield of the production process. Additionally, industrial methods may incorporate advanced purification techniques such as high-performance liquid chromatography (HPLC) to ensure the purity of the final product.

Chemical Reactions Analysis

Types of Reactions

N-(2-oxo-3-azepanyl)-2-furamide undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents such as potassium permanganate or hydrogen peroxide.

Reduction: Reduction reactions can be carried out using reducing agents like sodium borohydride or lithium aluminum hydride.

Substitution: The compound can undergo nucleophilic substitution reactions, where the furan ring can be substituted with different nucleophiles.

Common Reagents and Conditions

Oxidation: Potassium permanganate in an acidic medium.

Reduction: Sodium borohydride in methanol.

Substitution: Nucleophiles such as amines or thiols in the presence of a base.

Major Products Formed

Oxidation: Formation of carboxylic acids or ketones.

Reduction: Formation of alcohols or amines.

Substitution: Formation of substituted furamides with various functional groups.

Scientific Research Applications

N-(2-oxo-3-azepanyl)-2-furamide has several applications in scientific research:

Chemistry: Used as a building block for the synthesis of more complex molecules.

Biology: Studied for its potential biological activity and interactions with biomolecules.

Medicine: Investigated for its potential therapeutic properties, including antimicrobial and anticancer activities.

Industry: Utilized in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of N-(2-oxo-3-azepanyl)-2-furamide involves its interaction with specific molecular targets. The compound can bind to enzymes or receptors, modulating their activity and leading to various biological effects. The exact pathways and targets depend on the specific application and context of use.

Comparison with Similar Compounds

Similar Compounds

• N-(2-oxo-3-azepanyl)-4-(phenylsulfonyl)-2-thiophenesulfonamide
• 2-({2-oxo-2-[(2-oxo-3-azepanyl)amino]ethyl}sulfanyl)acetic acid

Uniqueness

N-(2-oxo-3-azepanyl)-2-furamide is unique due to its combination of an azepane ring and a furan ring, which imparts distinct chemical and biological properties. Compared to similar compounds, it may exhibit different reactivity and biological activity, making it a valuable compound for various research applications.